![molecular formula C16H21Cl3N2O3 B4997613 butyl 4-{[2,2,2-trichloro-1-(propionylamino)ethyl]amino}benzoate](/img/structure/B4997613.png)
butyl 4-{[2,2,2-trichloro-1-(propionylamino)ethyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Butyl 4-{[2,2,2-trichloro-1-(propionylamino)ethyl]amino}benzoate, also known as TCPPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TCPPB is a member of the benzoate ester family and is commonly used as a flame retardant in various consumer products, including textiles, plastics, and electronics. In recent years, TCPPB has also been studied for its potential use in biomedical research and drug development.
Mechanism of Action
The mechanism of action of butyl 4-{[2,2,2-trichloro-1-(propionylamino)ethyl]amino}benzoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has also been studied for its potential use as an anti-inflammatory agent. This compound has been shown to inhibit the production of inflammatory cytokines, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using butyl 4-{[2,2,2-trichloro-1-(propionylamino)ethyl]amino}benzoate in lab experiments is its relatively low toxicity. This compound has been shown to be well-tolerated in animals, making it a safe compound to use in preclinical studies. However, this compound is also relatively insoluble in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on butyl 4-{[2,2,2-trichloro-1-(propionylamino)ethyl]amino}benzoate. One area of interest is in the development of new drugs for the treatment of cancer. This compound has shown promising results in preclinical studies, and further research is needed to determine its potential as a cancer treatment in humans. Another potential direction for research is in the development of new anti-inflammatory agents. This compound has shown anti-inflammatory properties in preclinical studies, and further research is needed to determine its potential as a treatment for inflammatory diseases. Finally, this compound may also have potential applications in other fields, such as materials science and environmental chemistry.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been studied for its potential use in drug development, anti-inflammatory agents, and other areas of research. While further research is needed to fully understand the potential of this compound, its unique properties make it a promising candidate for further study.
Synthesis Methods
The synthesis of butyl 4-{[2,2,2-trichloro-1-(propionylamino)ethyl]amino}benzoate involves the reaction of 4-aminobenzoic acid with butyl chloroformate to form butyl 4-aminobenzoate. This intermediate is then reacted with 2,2,2-trichloro-N-(propionyl)ethane-1,2-diamine to produce this compound. The synthesis of this compound is a relatively straightforward process, and the compound can be obtained in high yields.
Scientific Research Applications
Butyl 4-{[2,2,2-trichloro-1-(propionylamino)ethyl]amino}benzoate has been studied for its potential applications in various scientific research fields. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further drug development.
properties
IUPAC Name |
butyl 4-[[2,2,2-trichloro-1-(propanoylamino)ethyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21Cl3N2O3/c1-3-5-10-24-14(23)11-6-8-12(9-7-11)20-15(16(17,18)19)21-13(22)4-2/h6-9,15,20H,3-5,10H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYPCJOZCJUBUPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=CC=C(C=C1)NC(C(Cl)(Cl)Cl)NC(=O)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21Cl3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.